Cas no 128900-00-5 (2-Amino-3-(3-bromophenyl)propanamide)

• Product Name: 2-Amino-3-(3-bromophenyl)propanamide
• CAS No: 128900-00-5
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5741041
• PubChem ID: 12831200
• Update Time: 2025-08-04

2-Amino-3-(3-bromophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-bromophenyl)propanamide
• AKOS014322538
• 128900-00-5
• A1-31253
• EN300-1298291
• Benzenepropanamide, α-amino-3-bromo-
• 2-Amino-3-(3-bromophenyl)propanamide

• Inchi： 1S/C9H11BrN2O/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• InChI Key： HSKXUUCZRHYWRR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.521±0.06 g/cm3(Predicted)
• Boiling Point: 416.1±40.0 °C(Predicted)
• pka: 15.82±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(3-bromophenyl)propanamide

Comprehensive Overview of 2-Amino-3-(3-bromophenyl)propanamide (CAS No. 128900-00-5): Properties, Applications, and Research Insights

2-Amino-3-(3-bromophenyl)propanamide, identified by its CAS number 128900-00-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an aromatic bromophenyl group with an amide-functionalized side chain, making it a versatile intermediate for synthetic applications. Researchers and industry professionals frequently search for terms like "2-Amino-3-(3-bromophenyl)propanamide synthesis", "CAS 128900-00-5 applications", and "bromophenyl derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound’s structural motif is particularly valuable in medicinal chemistry, where it serves as a building block for designing molecules with potential biological activity. Recent studies highlight its role in targeting neurological pathways and enzyme modulation, aligning with trending topics such as "neuroprotective agents" and "small-molecule therapeutics". Its bromine substituent offers opportunities for further functionalization via cross-coupling reactions, a technique widely discussed in organic synthesis forums and AI-driven drug design platforms.

From a physicochemical perspective, 2-Amino-3-(3-bromophenyl)propanamide exhibits moderate solubility in polar solvents, a property critical for its formulation in bioavailability studies. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity, as emphasized in queries such as "CAS 128900-00-5 analytical methods". The compound’s stability under varying pH conditions also makes it a candidate for prodrug development, a hot topic in pharmacokinetic optimization.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for bromophenyl-based compounds, addressing concerns about sustainable manufacturing. This aligns with searches like "green synthesis of aromatic amides" and "halogenated intermediates in API production". Additionally, computational tools such as molecular docking and QSAR modeling are being leveraged to predict the compound’s interactions with biological targets, a trend reflected in the popularity of "AI in chemical property prediction".

Industrial applications of 2-Amino-3-(3-bromophenyl)propanamide extend to agrochemicals and material science, where its halogenated aromatic core contributes to the development of advanced polymers and catalysts. The compound’s patent landscape reveals innovations in high-performance materials, a subject frequently searched alongside terms like "brominated compounds in electronics". Safety data sheets (SDS) emphasize standard handling protocols, ensuring compliance with laboratory safety guidelines—a recurring theme in occupational health discussions.

Future research directions for CAS 128900-00-5 may focus on its structure-activity relationships (SAR) and scalable production techniques. As the scientific community prioritizes precision medicine and cost-effective synthesis, this compound’s adaptability positions it as a key player in next-generation chemical innovation. For those seeking deeper insights, resources on "heterocyclic analogs of 3-bromophenyl derivatives" and "amide bond formation strategies" provide further context.